Cas no 141632-15-7 (trans-Caffeic Aldehyde)

• Product Name: trans-Caffeic Aldehyde
• CAS No: 141632-15-7
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 1080476
• PubChem ID: 5281871
• Update Time: 2025-10-29

trans-Caffeic Aldehyde Chemical and Physical Properties

Names and Identifiers

• caffeoyl aldehyde
• 3-(3,4-dihydroxyphenyl)prop-2-enal
• trans-Caffeic Aldehyde
• (E)-3-(3,4-Dihydroxy-phenyl)-propenal
• (2E)-3-(3,4-Dihydroxyphenyl)-2-propenal
• UNII-2A5UNB3LNK
• (E)-caffeyl aldehyde
• (E)-3-(3,4-dihydroxyphenyl)prop-2-enal
• DTXSID401032315
• 3,4-Dihydroxycinnamaldehyde
• trans-3,4-dihydroxycinnamaldehyde
• EN300-1246107
• 68149-78-0
• Caffeyl aldehyde
• 2-Propenal, 3-(3,4-dihydroxyphenyl)-
• AC1NQZ7R
• (2E)-3-(3,4-dihydroxyphenyl)acrylaldehyde
• BDBM50240383
• CS-0225670
• (2E)-3-(3,4-dihydroxyphenyl)prop-2-enal
• AXMVYSVVTMKQSL-OWOJBTEDSA-N
• CHEBI:28323
• (E)-3-(3,4-Dihydroxyphenyl)acrylaldehyde
• 141632-15-7
• SCHEMBL563358
• CHEMBL17291
• (E)-3,4-dihydroxycinnamaldehyde
• 2A5UNB3LNK
• Caffeic aldehyde
• 2-Propenal, 3-(3,4-dihydroxyphenyl)-, (2E)-
• caffealdehyde
• 2-Propenal, 3-(3,4-dihydroxyphenyl)-, (E)-
• (E)-3-(3,4-Dihydroxyphenyl)-2-propenal; (2E)-3-(3,4-Dihydroxyphenyl)-2-propenal
• 3-(3,4-Dihydroxyphenyl)acrylaldehyde

• Inchi： 1S/C9H8O3/c10-5-1-2-7-3-4-8(11)9(12)6-7/h1-6,11-12H/b2-1+
• InChI Key： AXMVYSVVTMKQSL-OWOJBTEDSA-N
• SMILES： OC1=C(C=CC(/C=C/C=O)=C1)O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on trans-Caffeic Aldehyde

Comprehensive Analysis of trans-Caffeic Aldehyde (CAS No. 141632-15-7): Properties, Applications, and Research Insights

trans-Caffeic Aldehyde (CAS No. 141632-15-7) is a naturally occurring phenolic compound derived from hydroxycinnamic acid, widely recognized for its bioactive potential. This compound, structurally characterized by a trans-configuration of its double bond and an aldehyde functional group, has garnered significant attention in pharmaceutical, cosmetic, and nutraceutical research. Its molecular formula, C₉H₈O₃, and unique chemical properties make it a subject of interest for antioxidant and anti-inflammatory studies.

Recent trends highlight growing consumer demand for natural antioxidants and plant-derived bioactive compounds, positioning trans-Caffeic Aldehyde as a promising candidate. Searches for "natural aldehyde benefits" or "caffeic acid derivatives in skincare" reflect its relevance in health-conscious markets. Researchers are particularly intrigued by its potential to modulate oxidative stress pathways, a topic frequently queried in academic databases like PubMed and Google Scholar.

The synthesis of trans-Caffeic Aldehyde often involves enzymatic oxidation or controlled chemical methods to preserve its stereochemistry. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for industries prioritizing high-purity phytochemicals. Notably, its stability under varying pH conditions has been explored in formulations for functional foods and dermatological products.

In the context of green chemistry, trans-Caffeic Aldehyde aligns with sustainable extraction practices. Queries like "eco-friendly phenolic extraction" or "biodegradable aldehydes" underscore its environmental appeal. Studies suggest synergistic effects when combined with other polyphenols, enhancing its efficacy in anti-aging formulations—a hotspot in cosmetic R&D.

From a commercial perspective, suppliers emphasize CAS No. 141632-15-7 as a high-value intermediate for synthesizing advanced flavor enhancers and fragrance components. Its mild, woody aroma profile makes it suitable for niche perfumery applications. Regulatory compliance, including REACH and FDA GRAS status, further bolsters its marketability.

Ongoing research explores trans-Caffeic Aldehyde's role in neuroprotection and metabolic syndrome management, addressing trending health queries like "phenolics and brain health." Its low cytotoxicity, as evidenced in in vitro studies, supports its safety profile for topical and oral use, though clinical trials remain limited.

In summary, trans-Caffeic Aldehyde (CAS No. 141632-15-7) exemplifies the convergence of traditional phytochemistry and modern applications. Its multifaceted properties—ranging from antimicrobial activity to UV-protective effects—resonate with both scientific and consumer communities, ensuring its continued relevance in bioactive compound research.